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Compound of Interest

Compound Name: Lauryl linolenate

Cat. No.: B15551935

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for lauryl
linolenate, an ester of significant interest in various scientific and industrial fields. Due to the

limited availability of directly published experimental data for this specific compound, this guide

presents a predicted spectroscopic profile based on the well-established spectral

characteristics of its constituent moieties: α-linolenic acid and lauryl alcohol. The

methodologies for acquiring such data are also detailed, providing a framework for the

experimental characterization of this and similar long-chain fatty acid esters.

Predicted Spectroscopic Data
The following tables summarize the predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry

data for lauryl linolenate. These predictions are derived from the known spectral data of α-

linolenic acid, its methyl ester, and lauryl alcohol, taking into account the expected shifts and

fragmentation patterns resulting from their esterification.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Data
Table 1: Predicted ¹H NMR Chemical Shifts for Lauryl Linolenate
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Chemical Shift
(ppm)

Multiplicity Number of Protons Assignment

~5.34 m 6H
Olefinic protons (-

CH=CH-)

~4.06 t 2H

Methylene protons

adjacent to ester

oxygen (-O-CH₂-)

~2.80 t 4H
Bis-allylic protons

(=CH-CH₂-CH=)

~2.30 t 2H

Methylene protons α

to carbonyl (-CH₂-

COO-)

~2.05 q 4H
Allylic protons (-CH₂-

CH=)

~1.62 p 2H

Methylene protons β

to ester oxygen (-O-

CH₂-CH₂-)

~1.25 br s 16H

Methylene protons of

the lauryl chain (-

(CH₂)₈-)

~0.97 t 3H

Terminal methyl

protons of the linolenyl

chain (-CH₂-CH₃)

~0.88 t 3H

Terminal methyl

protons of the lauryl

chain (-CH₂-CH₃)

Predicted for a solution in CDCl₃ with TMS as an internal standard.

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Data
Table 2: Predicted ¹³C NMR Chemical Shifts for Lauryl Linolenate
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Chemical Shift (ppm) Assignment

~173.3 Carbonyl carbon (-COO-)

~132.0, 130.3, 128.3, 128.2, 127.7, 127.2 Olefinic carbons (-CH=CH-)

~64.4
Methylene carbon adjacent to ester oxygen (-O-

CH₂-)

~34.2 Methylene carbon α to carbonyl (-CH₂-COO-)

~31.9 Methylene carbon of the lauryl chain

~29.6 - 29.1 Methylene carbons of the lauryl chain

~28.7
Methylene carbon β to ester oxygen (-O-CH₂-

CH₂-)

~25.6, 25.5 Bis-allylic carbons (=CH-CH₂-CH=)

~22.7 Methylene carbon of the lauryl chain

~20.5 Allylic carbon (-CH₂-CH=)

~14.3
Terminal methyl carbon of the linolenyl chain (-

CH₂-CH₃)

~14.1
Terminal methyl carbon of the lauryl chain (-

CH₂-CH₃)

Predicted for a solution in CDCl₃.

Predicted Infrared (IR) Spectroscopy Data
Table 3: Predicted IR Absorption Bands for Lauryl Linolenate
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Wavenumber (cm⁻¹) Intensity Assignment

~3010 Medium =C-H stretching (vinylic)

~2925 Strong
C-H asymmetric stretching

(methylene)

~2855 Strong
C-H symmetric stretching

(methylene)

~1740 Strong C=O stretching (ester)

~1655 Weak C=C stretching (alkene)

~1465 Medium
C-H bending (methylene and

methyl)

~1165 Strong C-O stretching (ester)

~722 Weak -(CH₂)n- rocking

Predicted Mass Spectrometry (MS) Data
Table 4: Predicted Mass Spectrometry Fragmentation for Lauryl Linolenate

m/z Ion

444.7 [M]⁺ (Molecular Ion)

277.2
[C₁₈H₂₉O]⁺ (Acylium ion from cleavage of the

ester bond)

169.3 [C₁₂H₂₅]⁺ (Lauryl carbocation)

Predicted for Electron Ionization (EI) Mass Spectrometry.

Experimental Protocols
The following are detailed methodologies for the acquisition of the spectroscopic data

presented above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 10-20 mg of lauryl linolenate in 0.6-0.7 mL of

deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an

internal standard (0 ppm). Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

Instrument: A 400 MHz or higher field NMR spectrometer.

Parameters:

Pulse sequence: Standard single-pulse experiment.

Acquisition time: 2-4 seconds.

Relaxation delay: 1-5 seconds.

Number of scans: 16-64, depending on the sample concentration.

Spectral width: 0-12 ppm.

¹³C NMR Spectroscopy:

Instrument: A 100 MHz or higher frequency NMR spectrometer.

Parameters:

Pulse sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Acquisition time: 1-2 seconds.

Relaxation delay: 2-5 seconds.

Number of scans: 1024-4096, due to the low natural abundance of ¹³C.

Spectral width: 0-200 ppm.
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Data Processing: Process the raw data using appropriate NMR software. This includes

Fourier transformation, phase correction, baseline correction, and referencing the spectra to

the TMS signal.

Infrared (IR) Spectroscopy
Sample Preparation:

Neat Liquid: If lauryl linolenate is a liquid at room temperature, a thin film can be

prepared by placing a drop of the sample between two potassium bromide (KBr) or

sodium chloride (NaCl) plates.

Solution: Alternatively, dissolve a small amount of the sample in a volatile solvent with

minimal IR absorption in the regions of interest (e.g., carbon tetrachloride, CCl₄, or

chloroform, CHCl₃) and deposit the solution onto a KBr or NaCl plate. The solvent is then

evaporated, leaving a thin film of the sample.

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Method: Attenuated Total Reflectance (ATR) or transmission.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Data Processing: A background spectrum of the empty sample holder (or the solvent if

applicable) should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)
Sample Preparation: Dissolve a small amount of lauryl linolenate in a suitable volatile

solvent (e.g., hexane or dichloromethane) to a concentration of approximately 1 mg/mL.
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Instrumentation: A mass spectrometer equipped with an Electron Ionization (EI) source, often

coupled with a Gas Chromatography (GC) system for sample introduction and separation.

GC-MS Parameters:

GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injection Volume: 1 µL.

Inlet Temperature: 250-280 °C.

Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), ramp to a higher

temperature (e.g., 300 °C) at a rate of 10-20 °C/min, and hold for a few minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Mass Range: m/z 50-600.

Source Temperature: 200-250 °C.

Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak

and characteristic fragment ions.

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the spectroscopic characterization of

lauryl linolenate.
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Caption: Workflow for the spectroscopic characterization of lauryl linolenate.

To cite this document: BenchChem. [Spectroscopic Profile of Lauryl Linolenate: An In-depth
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15551935/docs?utm_src=pdf-body-img#spectroscopic-profile-of-lauryl-linolenate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15551935/docs?utm_src=pdf-body#spectroscopic-profile-of-lauryl-linolenate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15551935/docs#spectroscopic-profile-of-lauryl-linolenate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15551935/docs#spectroscopic-profile-of-lauryl-linolenate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15551935/docs#spectroscopic-profile-of-lauryl-linolenate-an-in-depth-technical-guide
https://www.benchchem.com/product/b15551935/docs#spectroscopic-profile-of-lauryl-linolenate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551935?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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